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Compound of Interest

Compound Name: 2,4-Dihydroxy-6-methoxyquinoline

Cat. No.: B077390

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal plans for the handling of 2,4-
Dihydroxy-6-methoxyquinoline (CAS No. 14300-45-9).[1] Adherence to these guidelines is
essential for ensuring a safe laboratory environment. While a comprehensive Safety Data
Sheet (SDS) for this specific compound is not readily available, data from analogous quinoline
compounds provide a strong basis for its hazard profile.[2]

Hazard Identification and Safety Precautions

Quinoline and its derivatives are classified as hazardous substances.[2][3] Based on available
data for related compounds, 2,4-Dihydroxy-6-methoxyquinoline should be handled as a
hazardous chemical waste.[2]

Potential Hazards:
o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[2][3]

o Harmful if Swallowed or in Contact with Skin: May be harmful or toxic if ingested or if it
comes into contact with skin.[3]

o Suspected Genetic Defects and Carcinogenicity: Some quinoline derivatives are suspected
of causing genetic defects and may cause cancer.[3]
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e Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[3]

Due to these potential risks, this compound must not be disposed of down the drain or in

regular municipal trash.[2] All waste must be collected, labeled, and disposed of through an

approved hazardous waste management program.[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,4-Dihydroxy-6-methoxyquinoline to

minimize exposure.

Equipment

Specifications

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect

gloves prior to use.

To prevent skin contact.[4]

Eye and Face Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended when

there is a risk of splashing.

To protect against eye irritation

and injury.[4]

Skin and Body Protection

A disposable, fluid-resistant
laboratory coat with long

sleeves and closed cuffs.

To prevent skin exposure.[4]

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation. If
ventilation is inadequate, a
NIOSH-approved respirator is

required.

To avoid inhalation of dust or

vapors.[3][4]

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is crucial for the safe management of this compound.

e Preparation:

o Ensure the work area is clean and uncluttered.
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o Verify that a chemical spill kit and emergency eye wash station/shower are accessible.

o Don all required PPE before handling the chemical.

e Handling:

o

Handle the compound in a designated area, such as a chemical fume hood, to minimize
inhalation exposure.

o

Avoid direct contact with skin, eyes, and clothing.[4]

[¢]

Do not eat, drink, or smoke in the handling area.[3]

[¢]

Use dedicated and properly calibrated equipment.
e Storage:

o Store in a tightly closed, original container in a cool, dry, and well-ventilated place away
from heat.[3]

o The storage area should be clearly labeled and access restricted.

Emergency Procedures

In the event of accidental exposure or a spill, follow these procedures immediately:
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Incident Procedure

Immediately wash the affected area with plenty
) of soap and water.[5] Remove contaminated
Skin Contact . .
clothing and wash it before reuse.[5] Seek

medical attention if irritation persists.

Rinse cautiously with water for at least 15

minutes, also under the eyelids.[6][7] Remove
Eye Contact )

contact lenses if present and easy to do. Seek

immediate medical attention.[6][7]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if the person feels unwell.[5]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[4]
Evacuate the area and ensure adequate
ventilation.[4] Wear appropriate PPE, including
Spil respiratory protection.[4] Absorb the spill with an
pi

inert material (e.g., sand, vermiculite) and
collect it in a sealed, labeled container for

hazardous waste disposal.[4]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection:

o All waste materials, including unused compounds, contaminated PPE, and cleaning
materials, must be collected in a designated, labeled, and sealed hazardous waste
container.[2]

o Do not mix with other waste streams to prevent dangerous reactions.[2]
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e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "2,4-Dihydroxy-6-methoxyquinoline".[2] List any other components and their

approximate concentrations.[2]
» Disposal:

o Dispose of the hazardous waste through an approved environmental health and safety

program at your institution.

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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